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Compound of Interest

Compound Name: 5-Oxopentanoic acid

CAS No.: 5746-02-1

Cat. No.: B1212613

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the spectroscopic data for 5-
oxopentanoic acid (also known as glutaraldehydic acid). The interpretation of Nuclear

Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data is crucial for the

structural elucidation and purity assessment of this bifunctional molecule, which serves as a

versatile building block in organic synthesis.

Molecular Structure and Spectroscopic Overview
5-Oxopentanoic acid possesses both a carboxylic acid and an aldehyde functional group,

which gives rise to characteristic signals in its various spectra. The molecular formula is

C₅H₈O₃, with a molecular weight of 116.11 g/mol .[1][2][3] The interpretation of its spectra

allows for the unambiguous confirmation of its chemical structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a

molecule. For 5-oxopentanoic acid, both ¹H and ¹³C NMR provide key structural information.
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¹H NMR Spectroscopy
The ¹H NMR spectrum of 5-oxopentanoic acid is expected to show four distinct signals

corresponding to the different proton environments in the molecule.

Table 1: Predicted ¹H NMR Data for 5-Oxopentanoic Acid

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~9.8 Triplet (t) 1H H-5 (Aldehyde)

~2.5 Triplet (t) 2H H-2

~2.3 Triplet (t) 2H H-4

~1.9 Quintet 2H H-3

~11.0 Singlet (s, broad) 1H -COOH

Note: Predicted values are based on standard chemical shift tables and may vary depending

on the solvent and concentration.

¹³C NMR Spectroscopy
The ¹³C NMR spectrum will exhibit five signals, one for each unique carbon atom in 5-
oxopentanoic acid.

Table 2: Predicted ¹³C NMR Data for 5-Oxopentanoic Acid

Chemical Shift (δ, ppm) Assignment

~202 C-5 (Aldehyde C=O)

~179 C-1 (Carboxylic Acid C=O)

~43 C-4

~33 C-2

~21 C-3
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Note: Predicted values are based on standard chemical shift tables and may vary depending

on the solvent.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule. The spectrum

of 5-oxopentanoic acid will be characterized by the distinct absorption bands of the carboxylic

acid and aldehyde groups.

Table 3: Predicted IR Absorption Bands for 5-Oxopentanoic Acid

Wavenumber (cm⁻¹) Intensity
Functional Group
Assignment

3300-2500 Strong, Broad O-H stretch (Carboxylic acid)

~2950 Medium C-H stretch (Aliphatic)

~2820, ~2720 Medium, Weak C-H stretch (Aldehyde)

~1730 Strong C=O stretch (Aldehyde)

~1710 Strong C=O stretch (Carboxylic acid)

~1200 Medium C-O stretch (Carboxylic acid)

~900 Medium, Broad
O-H bend (Carboxylic acid

dimer)

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in its identification.

Table 4: Predicted Mass Spectrometry Data for 5-Oxopentanoic Acid
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m/z Proposed Fragment

116 [M]⁺ (Molecular Ion)

115 [M-H]⁺

99 [M-OH]⁺

87 [M-CHO]⁺

71 [M-COOH]⁺

45 [COOH]⁺

29 [CHO]⁺

Experimental Protocols
The following are detailed methodologies for acquiring the spectroscopic data for 5-
oxopentanoic acid.

NMR Spectroscopy
Sample Preparation: Dissolve approximately 10-20 mg of 5-oxopentanoic acid in 0.5-0.7

mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆, or D₂O). Add a small amount of

tetramethylsilane (TMS) as an internal standard (0 ppm).

Instrumentation: A 300 MHz or higher field NMR spectrometer.

¹H NMR Acquisition:

Acquire the spectrum at room temperature.

Use a standard pulse sequence.

Set the spectral width to cover the range of 0-12 ppm.

The number of scans can be adjusted to achieve an adequate signal-to-noise ratio

(typically 8-16 scans).

¹³C NMR Acquisition:
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Acquire the spectrum using a proton-decoupled pulse sequence.

Set the spectral width to cover the range of 0-220 ppm.

A higher number of scans will be required to obtain a good signal-to-noise ratio (typically

128 or more scans).

IR Spectroscopy
Sample Preparation:

Solid (KBr pellet): Mix a small amount of the solid sample with dry potassium bromide

(KBr). Grind the mixture to a fine powder and press it into a thin, transparent pellet.

Liquid Film: If the sample is a low-melting solid or can be dissolved in a volatile solvent, a

thin film can be cast onto a salt plate (e.g., NaCl or KBr).

Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.

Acquisition:

Record a background spectrum of the empty sample compartment or the pure KBr pellet.

Place the sample in the spectrometer and record the spectrum.

The spectrum is typically scanned over the range of 4000-400 cm⁻¹.

Mass Spectrometry
Sample Preparation: Prepare a dilute solution of 5-oxopentanoic acid in a suitable volatile

solvent (e.g., methanol or acetonitrile).

Instrumentation: A mass spectrometer with an appropriate ionization source, such as

Electron Ionization (EI) or Electrospray Ionization (ESI).

Acquisition:

EI-MS: Introduce the sample into the ion source (often via a gas chromatograph for

separation and introduction). The standard electron energy for ionization is 70 eV.
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ESI-MS: Infuse the sample solution directly into the ESI source. The analysis can be

performed in either positive or negative ion mode.

Scan a mass range appropriate for the expected molecular weight (e.g., m/z 10-200).

Logical Interpretation Workflow
The following diagram illustrates the logical workflow for the spectroscopic data interpretation of

5-oxopentanoic acid.

Spectroscopic Data Interpretation of 5-Oxopentanoic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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